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Alkali metal tellurates
Telluric compounds of alkali metals, such as sodium tellurate (Na₂TeO₄), potassium tellurate (K₂TeO₄), and rubidium tellurate (Rb₂TeO₄), are inorganic salts characterized by their unique chemical properties. These salts are typically prepared through the reaction of an alkali metal oxide or hydroxide with elemental tellurium or tellurous acid. Alkali metal tellurates are stable under normal conditions but can decompose at high temperatures, releasing oxygen and forming tellurium.
These compounds exhibit strong oxidizing properties due to the presence of tellurium in a higher oxidation state. They find applications in various fields including analytical chemistry for titration reactions and as oxidizing agents in organic synthesis processes. Additionally, alkali metal tellurates are also used in photography as sensitizers and developers, owing to their ability to reduce silver ions.
In terms of safety, these compounds should be handled with care due to their potential corrosive effects on certain materials, especially metals. Protective measures such as gloves and goggles are recommended when working with these salts. Proper disposal methods must be followed to ensure environmental safety.
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